Cas no 16377-51-8 (Dimethyl 2,3-dianilinobut-2-enedioate)

• Product Name: Dimethyl 2,3-dianilinobut-2-enedioate
• CAS No: 16377-51-8
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 2780858
• PubChem ID: 68545930
• Update Time: 2025-04-21

Dimethyl 2,3-dianilinobut-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 16377-51-8
• 2,3-bis-(anilino)-but-2-enedioic acid dimethyl ester
• Dimethyl 2,3-dianilinobut-2-enedioate
• DTXSID30738581
• KLPXTHJOAWGMSD-UHFFFAOYSA-N

• Inchi： 1S/C18H18N2O4/c1-23-17(21)15(19-13-9-5-3-6-10-13)16(18(22)24-2)20-14-11-7-4-8-12-14/h3-12,19-20H,1-2H3
• InChI Key： KLPXTHJOAWGMSD-UHFFFAOYSA-N
• SMILES： O(C)C(C(=C(C(=O)OC)NC1C=CC=CC=1)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 326.12665706Da
• Monoisotopic Mass: 326.12665706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 76.7Ų